3-Amino-5-(5-chloro-2-pyridyl)pyrazole Hydrochloride

• Molecular Formula: C8H8Cl2N4
• Molecular Weight: 231.08 g/mol
• IUPAC Name: 5-(5-chloropyridin-2-yl)-1H-pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C8H7ClN4.ClH/c9-5-1-2-6(11-4-5)7-3-8(10)13-12-7;/h1-4H,(H3,10,12,13);1H
• InChI Key: YFDDDKCMXNNLPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1Cl)C2=CC(=NN2)N.Cl

Description

3-Amino-5-(5-chloro-2-pyridyl)pyrazole Hydrochloride is a heterocyclic compound that belongs to the pyrazole family. Pyrazoles are known for their versatility in organic synthesis and medicinal chemistry due to their unique structural properties and reactivity

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-5-(5-chloro-2-pyridyl)pyrazole Hydrochloride typically involves the reaction of 5-chloro-2-pyridinecarboxaldehyde with hydrazine hydrate to form the corresponding hydrazone. This intermediate is then cyclized under acidic conditions to yield the desired pyrazole derivative . The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like acetic acid to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

3-Amino-5-(5-chloro-2-pyridyl)pyrazole Hydrochloride undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The chlorine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or hydrogen peroxide are commonly used.

Reduction: Catalytic hydrogenation or the use of reducing agents like sodium borohydride.

Substitution: Nucleophilic substitution reactions often require the presence of a base such as sodium hydroxide or potassium carbonate.

Major Products

The major products formed from these reactions include various substituted pyrazoles, amines, and nitro derivatives, which can be further utilized in the synthesis of more complex molecules .

Scientific Research Applications

3-Amino-5-(5-chloro-2-pyridyl)pyrazole Hydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Amino-5-(5-chloro-2-pyridyl)pyrazole Hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby affecting the enzyme’s function. Additionally, it may interact with cellular pathways involved in inflammation or cancer progression, leading to its potential therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

• 3-Amino-5-(2-pyridyl)pyrazole Hydrochloride
• 3-Amino-5-(4-chloro-2-pyridyl)pyrazole Hydrochloride
• 3-Amino-5-(3-chloro-2-pyridyl)pyrazole Hydrochloride

Uniqueness

3-Amino-5-(5-chloro-2-pyridyl)pyrazole Hydrochloride is unique due to the specific positioning of the chlorine atom on the pyridine ring, which can influence its reactivity and interactions with biological targets. This structural feature may confer distinct properties compared to other similar compounds, making it a valuable molecule for various applications .